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Foreword
1-Chlorodibenzofuran, a monochlorinated derivative of dibenzofuran, represents a class of

compounds that, while not extensively commercialized, are of significant interest in

environmental science, toxicology, and synthetic chemistry. As a member of the polychlorinated

dibenzofuran (PCDF) family, its study provides crucial insights into the behavior of these

persistent organic pollutants. This guide offers a comprehensive technical overview of 1-
chlorodibenzofuran, delving into its chemical structure, physicochemical properties,

synthesis, reactivity, and toxicological profile. The information presented herein is intended to

serve as a valuable resource for researchers engaged in environmental analysis, drug

discovery, and the broader chemical sciences, providing a foundation for further investigation

and application.

Chemical Identity and Structure
1-Chlorodibenzofuran is an aromatic heterocyclic compound with the chemical formula

C₁₂H₇ClO[1][2]. It consists of a central furan ring fused to two benzene rings, with a single

chlorine atom substituted on one of the benzene rings at the 1-position.
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IUPAC Name: 1-chlorodibenzofuran[1][2] CAS Number: 84761-86-4[1][2] Molecular Formula:

C₁₂H₇ClO[1][2]

The structure of 1-Chlorodibenzofuran is characterized by a planar tricyclic system. The

presence of the chlorine atom influences the electronic distribution and reactivity of the

aromatic rings.

Caption: Chemical structure of 1-Chlorodibenzofuran.

Physicochemical Properties
The physicochemical properties of 1-chlorodibenzofuran are crucial for understanding its

environmental fate, transport, and biological interactions. While experimental data for this

specific isomer is limited, general trends for chlorodibenzofurans (CDFs) can provide valuable

insights. Generally, CDFs are colorless solids with low water solubility and vapor pressure, and

they are soluble in nonpolar organic solvents[3]. The melting point and lipophilicity tend to

increase with the degree of chlorination[3].

Table 1: Computed Physicochemical Properties of 1-Chlorodibenzofuran
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Property Value Source

Molecular Weight 202.63 g/mol PubChem[1][2]

XLogP3 4.3 PubChem[1][2]

Hydrogen Bond Donor Count 0 PubChem[1][2]

Hydrogen Bond Acceptor

Count
1 PubChem[1][2]

Rotatable Bond Count 0 PubChem[1][2]

Exact Mass 202.0185425 g/mol PubChem[1][2]

Monoisotopic Mass 202.0185425 g/mol PubChem[1][2]

Topological Polar Surface Area 13.1 Å² PubChem[1][2]

Heavy Atom Count 14 PubChem[1][2]

Complexity 218 PubChem[1][2]

Synthesis and Reactivity
Synthesis
Chlorinated dibenzofurans are not intentionally produced for commercial purposes but are

often formed as unintentional byproducts in various industrial processes, including the

manufacturing of chlorinated phenols, polychlorinated biphenyls (PCBs), and during

incineration of chlorine-containing materials[2].

Laboratory-scale synthesis of specific dibenzofuran derivatives is essential for toxicological

studies and as analytical standards. General synthetic strategies for dibenzofurans often

involve the construction of the dibenzofuran core through intramolecular cyclization reactions[4]

[5]. Two primary approaches include:

Ring closure of diaryl ethers via C-C bond formation: This can be achieved through reactions

like the Pschorr cyclization.
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Intramolecular O-arylation of 2-arylphenols: This etherification mechanism is another

common route to the dibenzofuran scaffold[4].

A specific protocol for the synthesis of 1-chlorodibenzofuran is not readily available in the

reviewed literature. However, a plausible synthetic route could involve the chlorination of

dibenzofuran or the cyclization of a suitably substituted precursor, such as a chlorinated 2-

phenoxyphenol derivative.
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General Synthetic Strategies for Dibenzofurans Cyclization Reactions

Diaryl Ether Precursor C-C Bond Formation
(e.g., Pschorr Cyclization)

 

2-Arylphenol Precursor C-O Bond Formation
(Intramolecular O-arylation)

 

Dibenzofuran Core Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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